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Complexes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

The table below summarizes the synthesis and characterization protocols for various tin(IV) fluoride

complexes, as detailed in the research.

Complex . Characterization o
. Synthesis Protocol . Key Findings / Notes
Synthesized Techniques
[SnF,4. React trans- Microanalysis, IR, Products are six-
n(PMe3),(0TH), ] (n  [SnF4(PMeg3),] with 1-3 multinuclear NMR (H, coordinate.
=1-3)[1] equivalents of 19F{1H}, 31P{1H}, 119$n), Complexes can be
Me3SiO3SCF; (TMSOTf)  X-ray crystallography. unstable in solution.

in anhydrous CH,Cl,.

[SnF4L,] (L= Use [SnF4(MeCN),] as a IR, multinuclear NMR, X- Confirms SnF, is the
Ph3PO, PhsAsO, synthon. React with 2.1 ray crystallography. strongest Lewis acid
etc.) [2] mol equivalents of ligand among SnX, (X =F,
in anhydrous CH,Cl,. Cl, Br, 1) towards hard
bases.
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Complex . Characterization o
. Synthesis Protocol . Key Findings / Notes

Synthesized Techniques

lonic Complexes React [SnF4(L),] (L = Microanalysis, IR, Forms fluorotin(1V)

(e.g., [SnF3(L)3] dmso, py, etc.) with 1 multinuclear NMR. cations, which are

[OTf]) [1] equivalent TMSOTT¥, rare examples with
followed by addition of 1 neutral monodentate
equivalent of L. ligands.

Experimental Workflow Diagram

The following diagram outlines the general workflow for synthesizing and characterizing these complexes,

based on the protocols above.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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